Cas no 351502-70-0 ((3-Methoxy-3-oxoprop-1-enyl)boronic acid)

(3-Methoxy-3-oxoprop-1-enyl)boronic acid structure
351502-70-0 structure
Product name:(3-Methoxy-3-oxoprop-1-enyl)boronic acid
CAS No:351502-70-0
MF:C4H7BO4
MW:129.906981706619
CID:2823371

(3-Methoxy-3-oxoprop-1-enyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1E)-3-METHOXY-3-OXOPROP-1-ENE-1-BORONIC ACID
    • AB23136
    • (3-Methoxy-3-oxoprop-1-enyl)boronic acid
    • Inchi: 1S/C4H7BO4/c1-9-4(6)2-3-5(7)8/h2-3,7-8H,1H3
    • InChI Key: XAOJXYDZRSWEKF-UHFFFAOYSA-N
    • SMILES: O(C)C(C=CB(O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Topological Polar Surface Area: 66.8

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